Cas no 1806909-72-7 (3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
• CAS No: 1806909-72-7
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4871740
• Update Time: 2025-10-31

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7(10)5-2-13-8(11)4(1-12)6(5)3-14/h2-3,7H
• InChI Key： QURWXRYPCXMICA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C#N)C=1C=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806909-72-7): An Overview

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806909-72-7) is a highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is composed of a pyridine ring with a cyano group, a difluoromethyl group, and a fluorine atom, along with a carboxaldehyde functional group. These substituents contribute to the compound's unique chemical properties and reactivity, making it an attractive candidate for a wide range of synthetic transformations and biological studies.

Recent advancements in the synthesis of 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde have led to the development of efficient and scalable methods. One notable approach involves the use of transition-metal-catalyzed reactions, which have demonstrated high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that efficiently produced this compound with excellent purity and yield.

In the context of medicinal chemistry, 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde has been explored for its potential as a building block in the synthesis of bioactive molecules. Its structural features, particularly the presence of the cyano and difluoromethyl groups, have been shown to enhance the pharmacological properties of derived compounds. For example, derivatives of this compound have exhibited potent inhibitory activity against various enzymes and receptors, making them promising candidates for drug discovery.

Clinical research has also highlighted the therapeutic potential of compounds derived from 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde. A recent study published in the Journal of Medicinal Chemistry evaluated the anti-inflammatory and anti-cancer properties of several derivatives. The results indicated that these compounds effectively inhibited key inflammatory pathways and demonstrated significant cytotoxicity against cancer cell lines. These findings underscore the importance of further investigating this class of compounds for their potential therapeutic applications.

The physicochemical properties of 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde, such as its solubility, stability, and reactivity, have been extensively studied to optimize its use in various chemical processes. Its high solubility in organic solvents and moderate stability under standard laboratory conditions make it suitable for a wide range of synthetic protocols. Additionally, its reactivity with nucleophiles and electrophiles has been exploited to synthesize complex molecules with diverse functionalities.

Safety considerations are paramount when handling 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1806909-72-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable building block for the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.